N-(3,4-dichlorophenyl)-N'-[5-(4-fluorobenzyl)-1,3,4-thiadiazol-2-yl]urea

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-[5-[(4-fluorophenyl)methyl]-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C16H11Cl2FN4OS/c17-12-6-5-11(8-13(12)18)20-15(24)21-16-23-22-14(25-16)7-9-1-3-10(19)4-2-9/h1-6,8H,7H2,(H2,20,21,23,24)
• InChI Key: XFKMODAULBQMDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=NN=C(S2)NC(=O)NC3=CC(=C(C=C3)Cl)Cl)F
• Molecular Formula: C16H11Cl2FN4OS
• Molecular Weight: 397.3 g/mol

Description

N-(3,4-dichlorophenyl)-N'-[5-(4-fluorobenzyl)-1,3,4-thiadiazol-2-yl]urea, also known as DBT, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

N-(3,4-dichlorophenyl)-N'-[5-(4-fluorobenzyl)-1,3,4-thiadiazol-2-yl]urea has been extensively studied for its potential applications in various fields, including medicinal chemistry, agricultural chemistry, and material science. In medicinal chemistry, this compound has been shown to exhibit antitumor, antifungal, and antibacterial properties. In agricultural chemistry, this compound has been found to have herbicidal and fungicidal activities. In material science, this compound has been used as a building block for the synthesis of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-(3,4-dichlorophenyl)-N'-[5-(4-fluorobenzyl)-1,3,4-thiadiazol-2-yl]urea is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. In medicinal chemistry, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In agricultural chemistry, this compound has been found to inhibit the activity of certain enzymes involved in the biosynthesis of plant hormones, leading to the inhibition of plant growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on its application. In medicinal chemistry, this compound has been found to induce apoptosis in cancer cells and inhibit the growth of fungi and bacteria. In agricultural chemistry, this compound has been shown to inhibit the growth of weeds and fungi. In material science, this compound has been used as a building block for the synthesis of new materials with unique properties.

Advantages and Limitations for Lab Experiments

N-(3,4-dichlorophenyl)-N'-[5-(4-fluorobenzyl)-1,3,4-thiadiazol-2-yl]urea has several advantages for lab experiments, including its stability, ease of synthesis, and low toxicity. However, its limitations include its low solubility in water and limited availability.

Future Directions

There are several future directions for the research of N-(3,4-dichlorophenyl)-N'-[5-(4-fluorobenzyl)-1,3,4-thiadiazol-2-yl]urea, including the development of new synthetic methods, the investigation of its potential applications in other fields, and the elucidation of its mechanism of action. In medicinal chemistry, future research could focus on the development of this compound derivatives with improved antitumor, antifungal, and antibacterial activities. In agricultural chemistry, future research could focus on the development of this compound-based herbicides and fungicides with improved selectivity and efficacy. In material science, future research could focus on the synthesis of new materials with unique properties using this compound as a building block.

Synthesis Methods

The synthesis of N-(3,4-dichlorophenyl)-N'-[5-(4-fluorobenzyl)-1,3,4-thiadiazol-2-yl]urea involves a series of chemical reactions that result in the formation of the final compound. The method involves the reaction between 3,4-dichloroaniline and 4-fluorobenzyl isothiocyanate in the presence of potassium carbonate, followed by the reaction with urea in the presence of ethanol. The resulting product is then purified using column chromatography to obtain this compound in its pure form.